Cas no 625120-13-0 (ethyl 5-(trifluoromethyl)-1,2-oxazole-3-carboxylate)

• Product Name: ethyl 5-(trifluoromethyl)-1,2-oxazole-3-carboxylate
• CAS No: 625120-13-0
• MF: C₇H₆F₃NO₃
• MW: 209.12265253067
• MDL: MFCD18250570
• CID: 1638110
• PubChem ID: 66678485
• Update Time: 2025-04-21

ethyl 5-(trifluoromethyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(trifluoromethyl)-, ethyl ester
• 5-​Trifluoromethyl-​isoxazole-​3-​carboxylic acid ethyl ester
• Ethyl 5-(trifluoromethyl)-1,2-oxazole-3-carboxylate
• ethyl 5-(trifluoromethyl)isoxazole-3-carboxylate
• 5-Trifluoromethyl-isoxazole-3-carboxylic acid ethyl ester
• EN300-196444
• 625120-13-0
• SCHEMBL410530
• AB73248
• Ethyl 5-(trifluoromethyl)-3-isoxazolecarboxylate
• AMY2026
• DTXSID601239272
• Ethyl5-(trifluoromethyl)isoxazole-3-carboxylate
• F53475
• DA-33817
• ethyl 5-(trifluoromethyl)-1,2-oxazole-3-carboxylate

• MDL： MFCD18250570
• Inchi： 1S/C7H6F3NO3/c1-2-13-6(12)4-3-5(14-11-4)7(8,9)10/h3H,2H2,1H3
• InChI Key： BTSIAEREMKEHPF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=NO1)(F)F

Computed Properties

• Exact Mass: 209.02998
• Monoisotopic Mass: 209.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33